Cas no 876316-45-9 (1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)-)

• Product Name: 1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)-
• CAS No: 876316-45-9
• MF: C₉H₇ClN₂OS
• MW: 226.682679414749
• CID: 719645
• PubChem ID: 18525808
• Update Time: 2025-04-19

1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)-
• 1-Methyl-3-thien-2-yl-1H-pyrazole-5-carbonyl chloride
• 2-methyl-5-thiophen-2-ylpyrazole-3-carbonyl chloride
• 1H-Pyrazole-5-carbonylchloride,1-methyl-3-(2-thienyl)
• 2-methyl-5-(thiophen-2-yl)pyrazole-3-carbonyl chloride
• SCHEMBL1081410
• FT-0742632
• 1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl chloride
• MFCD08271955
• DTXSID30594563
• 876316-45-9

• Inchi： 1S/C9H7ClN2OS/c1-12-7(9(10)13)5-6(11-12)8-3-2-4-14-8/h2-5H,1H3
• InChI Key： RWNPHTCQXYXZQA-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2=CC=CS2)=NN1C)=O

Computed Properties

• Exact Mass: 225.99700
• Monoisotopic Mass: 225.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.45
• Melting Point: 113 °C
• Boiling Point: 366.5°C at 760 mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.679
• PSA: 63.13000
• LogP: 2.52760